Cas no 53597-71-0 ( )

• Product Name: &nbsp
• CAS No: 53597-71-0
• MF: C₇H₁₅N₃P
• MW: 172.187861680984
• CID: 938808
• PubChem ID: 432200
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.1(3.7)]decane iodide; AG-F-84365; 1-methyl-3,5-diaza-1-azonia-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; AC1L8SYC; 3,5-diaza-1-methyl-1-azonia-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.1(3,7)]decane iodide; 1-methyl-1-azonia-3,5-diaza-7-phosphatricyclo[3.3.1.13,7]decane iodide; CTK1H3460; 1-methyl-1-azonia-3,5-diaza-7-phosphaad
• 1-Methyl-1lambda(5),3,5-triaza-7-phosphatricyclo(3.3.1.1(3,7))decane
• NSC-304711
• HO07FE55O3
• UNII-HO07FE55O3
• 53597-71-0
• NSC304711
• SCHEMBL15155445
• 1-Methyl-1.lambda.~5~,3,5-triaza-7-phosphatricyclo[3.3.1.1~3,7~]decane
• DTXSID60201814
• NSC 304711
•  

• Inchi： 1S/C7H15N3P/c1-10-3-8-2-9(4-10)6-11(5-8)7-10/h2-7H2,1H3/q+1
• InChI Key： QQPRAGOSBJBHPK-UHFFFAOYSA-N
• SMILES： P12CN3CN(C1)C[N+](C)(C3)C2

Computed Properties

• Exact Mass: 172.10055
• Monoisotopic Mass: 172.10035949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48